Cas no 958225-99-5 (1-[(3-Methoxyphenyl)sulfonyl]Piperazine)
958225-99-5 structure
Product Name:1-[(3-Methoxyphenyl)sulfonyl]Piperazine
CAS No:958225-99-5
MF:C11H16N2O3S
MW:256.321341514587
CID:2111597
Update Time:2023-08-04
1-[(3-Methoxyphenyl)sulfonyl]Piperazine Chemical and Physical Properties
Names and Identifiers
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- 1-[(3-methoxyphenyl)sulfonyl]Piperazine
- 1-[(3-Methoxyphenyl)sulfonyl]Piperazine
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- Inchi: 1S/C11H16N2O3S/c1-16-10-3-2-4-11(9-10)17(14,15)13-7-5-12-6-8-13/h2-4,9,12H,5-8H2,1H3
- InChI Key: RZOVAFWHWNOUGH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)OC)(N1CCNCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 333
- XLogP3: 0.4
- Topological Polar Surface Area: 67
1-[(3-Methoxyphenyl)sulfonyl]Piperazine Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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